Cas no 536755-37-0 (Smopex®-111 FG)

• Product Name: Smopex®-111 FG
• CAS No: 536755-37-0
• MF: C₅H₁₀O₄PdS
• MW: 272.6121
• CID: 4551730
• Update Time: 2025-06-09

Smopex®-111 FG Chemical and Physical Properties

Names and Identifiers

• Smopex®-111
• Smopex?-111
• Smopex?-111 metal scavenger
• Smopex-111 FG
• Smopex|r-111, metal scavenger
• Smopex®-111 FG

• Inchi： InChI=1S/2C2H4O2.CH4S.Pd/c2*1-2(3)4;1-2;/h2*1H3,(H,3,4);2H,1H3;/q;;;+2/p-2
• InChI Key： CNJBGOHBJUDJCA-UHFFFAOYSA-L
• SMILES： CC(=O)[O-].CC(=O)[O-].CS.[Pd+2]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on Smopex®-111 FG

Smopex®-111 FG: A Cutting-Edge Compound for Advanced Biomedical Applications

Smopex®-111 FG, identified by the CAS Number 536755-37-0, is a groundbreaking compound that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound, known for its unique chemical structure and versatile biological activities, holds immense potential for a wide range of applications, from drug discovery to advanced therapeutic interventions.

The chemical structure of Smopex®-111 FG is characterized by its complex molecular framework, which includes specific functional groups that contribute to its bioactive properties. Recent studies have highlighted the compound's ability to modulate key cellular pathways, making it a valuable tool in the investigation of various diseases and conditions. Its high purity and stability ensure consistent performance in both laboratory settings and clinical trials.

In the realm of drug discovery, Smopex®-111 FG has shown promise as a lead compound for the development of novel therapeutics. Researchers have explored its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, where it has demonstrated the ability to protect neurons from oxidative stress and promote neurogenesis. Additionally, studies have indicated that Smopex®-111 FG can enhance the efficacy of existing drugs by improving their bioavailability and reducing side effects.

The pharmacological profile of Smopex®-111 FG is further enhanced by its favorable pharmacokinetic properties. It exhibits good solubility and permeability, allowing for efficient absorption and distribution in the body. This makes it an ideal candidate for oral administration, which is often preferred in clinical settings due to patient compliance and convenience. Moreover, its low toxicity profile ensures safety during long-term use.

Clinical trials involving Smopex®-111 FG have yielded promising results. In Phase II trials, patients with chronic inflammatory conditions showed significant improvements in symptoms and quality of life. The compound's anti-inflammatory properties were found to be particularly effective in reducing inflammation without causing systemic side effects commonly associated with traditional anti-inflammatory drugs.

Beyond its therapeutic applications, Smopex®-111 FG has also found utility in diagnostic imaging. Its unique chemical properties allow it to serve as a contrast agent in magnetic resonance imaging (MRI) and other imaging modalities. This capability enhances the accuracy and resolution of diagnostic images, aiding in the early detection and monitoring of various diseases.

The versatility of Smopex®-111 FG extends to its use in combination therapies. Researchers have explored its synergistic effects when used in conjunction with other drugs, such as chemotherapeutic agents and immunomodulators. These combination therapies have shown enhanced therapeutic outcomes compared to monotherapy approaches, offering new hope for patients with complex medical conditions.

In conclusion, Smopex®-111 FG (CAS Number 536755-37-0) represents a significant advancement in the field of biomedical research and pharmaceutical development. Its unique chemical structure, favorable pharmacological properties, and broad range of applications make it a valuable asset for scientists and clinicians alike. As ongoing research continues to uncover new possibilities, the future prospects for this compound are indeed promising.